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Compound of Interest

Compound Name: Urovalidin
CAS No.: 78891-95-9
Cat. No.: B1203622
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. While specific disposal guidelines for Urovalidin, a historical chemoantibiotic
combination intended for research use only, are not readily available, established best
practices for the disposal of laboratory chemical waste provide a clear framework for its safe
management.[1] Urovalidin is a combination of terizidone and phenazopyridine.[1][2][3]

This guide outlines the essential procedures for the proper disposal of Urovalidin, ensuring the
safety of laboratory personnel and compliance with general environmental regulations.

Key Compound Information

While specific quantitative data regarding the disposal of Urovalidin is not available, the
following table summarizes its key chemical properties.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1203622#bc-rfq
https://www.benchchem.com/product/b1203622/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/product/b1203622
https://www.benchchem.com/product/b1203622/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/product/b1203622
https://pubchem.ncbi.nlm.nih.gov/compound/Urovalidin
https://www.archiviostoricobracco.com/en/oggetti/3286-urovalidin?i=3
https://www.benchchem.com/product/b1203622/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/product/b1203622/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 78891-95-9[1]
Molecular Formula C25H25N904[1][4]
Molecular Weight 515.5 g/mol [1]
Synonyms Urovalidin[1]

Recommended Disposal Protocol

The following step-by-step protocol is based on general guidelines for the disposal of
laboratory and pharmaceutical waste.[5][6][7][8][9][10]

Step 1: Personal Protective Equipment (PPE) Before handling Urovalidin for disposal, ensure
appropriate PPE is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

Step 2: Segregation of Waste Do not mix Urovalidin waste with other waste streams. It should
be collected in a designated, properly labeled, and sealed waste container.

Step 3: Inactivation (if applicable and feasible) Currently, there are no established and cited
experimental protocols for the chemical inactivation of Urovalidin. Therefore, direct disposal as
chemical waste is the recommended approach.

Step 4: Container Labeling The waste container must be clearly labeled as "Hazardous Waste"
and include the name "Urovalidin,"” the CAS number, and the approximate quantity.

Step 5: Storage Store the sealed waste container in a designated, secure, and well-ventilated
satellite accumulation area away from incompatible materials.

Step 6: Disposal Vendor Arrange for the collection and disposal of the Urovalidin waste
through a licensed hazardous waste disposal company. Follow all institutional and local
regulations for hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Urovalidin.
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Start: Urovalidin Waste Generated

Wear Appropriate PPE

Segregate Urovalidin Waste

Label Waste Container
'Hazardous Waste - Urovalidin'

Store in Designated Satellite
Accumulation Area

Arrange for Licensed
Hazardous Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Urovalidin Disposal Workflow

By adhering to these general yet crucial safety and logistical procedures, laboratories can
ensure the responsible management and disposal of Urovalidin, thereby upholding a
commitment to safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1203622?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b1203622
https://pubchem.ncbi.nlm.nih.gov/compound/Urovalidin
https://www.archiviostoricobracco.com/en/oggetti/3286-urovalidin?i=3
https://pubchem.ncbi.nlm.nih.gov/compound/192183
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.benchchem.com/product/b1203622/docs#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/product/b1203622/docs#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/product/b1203622/docs#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/product/b1203622/docs#navigating-the-safe-disposal-of-urovalidin-in-a-research-environment
https://www.benchchem.com/product/b1203622?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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